Cas no 141038-14-4 (2,4-Pentanedione, 3-[2-(3-methoxyphenyl)ethyl]-)

• Product Name: 2,4-Pentanedione, 3-[2-(3-methoxyphenyl)ethyl]-
• CAS No: 141038-14-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 1308911
• Update Time: 2024-08-04

2,4-Pentanedione, 3-[2-(3-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[2-(3-methoxyphenyl)ethyl]-

• Inchi： 1S/C14H18O3/c1-10(15)14(11(2)16)8-7-12-5-4-6-13(9-12)17-3/h4-6,9,14H,7-8H2,1-3H3
• InChI Key： XINNHKMFLIUGNU-UHFFFAOYSA-N
• SMILES： CC(=O)C(CCC1=CC=CC(OC)=C1)C(=O)C

Computed Properties

• Exact Mass: 234.12564

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 377.1±37.0 °C(Predicted)
• PSA: 43.37
• pka: 10.46±0.59(Predicted)